![molecular formula C7H8INO2S B6240447 (2-iodophenyl)methanesulfonamide CAS No. 452340-82-8](/img/no-structure.png)
(2-iodophenyl)methanesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“(2-iodophenyl)methanesulfonamide”, also known as PIMS, is a chemical compound that belongs to the family of sulfonamide derivatives. It has a molecular weight of 297.12 .
Synthesis Analysis
The synthesis of 2-substituted indoles from N-(2-iodophenyl)methanesulfonamides and terminal alkynes using palladium catalysts has been reported . The indole syntheses via 2-ethynylanilines usually require two steps, introduction of the ethynyl group onto the benzene ring and the subsequent cyclization reaction .Molecular Structure Analysis
The molecular structure of (2-iodophenyl)methanesulfonamide is represented by the linear formula C7H8INO2S . The InChI code for the compound is 1S/C7H8INO2S/c8-7-4-2-1-3-6(7)5-12(9,10)11/h1-4H,5H2,(H2,9,10,11) .Chemical Reactions Analysis
The sequential Sonogashira reaction and the cyclization reaction of various 2-iodoanilines and terminal alkynes in the presence of a palladium catalyst and tetrabutylammonium fluoride (TBAF) give the corresponding 2-substituted indoles in good yields .Physical And Chemical Properties Analysis
(2-iodophenyl)methanesulfonamide is a solid at room temperature .Safety and Hazards
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for (2-iodophenyl)methanesulfonamide involves the reaction of 2-iodophenol with methanesulfonyl chloride in the presence of a base to form (2-iodophenyl)methanesulfonate, which is then treated with ammonia to yield the final product.", "Starting Materials": [ "2-iodophenol", "methanesulfonyl chloride", "base", "ammonia" ], "Reaction": [ "Step 1: 2-iodophenol is added to a mixture of methanesulfonyl chloride and a base, such as triethylamine, in an organic solvent, such as dichloromethane.", "Step 2: The reaction mixture is stirred at room temperature for several hours until complete conversion of 2-iodophenol to (2-iodophenyl)methanesulfonate is achieved.", "Step 3: The solvent is removed under reduced pressure and the crude product is purified by column chromatography to obtain (2-iodophenyl)methanesulfonate.", "Step 4: (2-iodophenyl)methanesulfonate is dissolved in a mixture of water and ethanol and ammonia is added dropwise with stirring.", "Step 5: The reaction mixture is stirred at room temperature for several hours until complete conversion of (2-iodophenyl)methanesulfonate to (2-iodophenyl)methanesulfonamide is achieved.", "Step 6: The product is isolated by filtration, washed with water and dried under vacuum to obtain the final product, (2-iodophenyl)methanesulfonamide." ] } | |
CAS RN |
452340-82-8 |
Product Name |
(2-iodophenyl)methanesulfonamide |
Molecular Formula |
C7H8INO2S |
Molecular Weight |
297.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.